Cas no 409320-89-4 (3,5-Dimethyl-4H-pyrazole)

• Product Name: 3,5-Dimethyl-4H-pyrazole
• CAS No: 409320-89-4
• MF: C₅H₈N₂
• MW: 96.1304
• MDL: MFCD14585425
• CID: 4649592
• PubChem ID: 15208461
• Update Time: 2025-06-09

3,5-Dimethyl-4H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4H-pyrazole
• MFCD14585425
• 4H-Pyrazole,3,5-dimethyl-
• 409320-89-4
• AKOS032961339
• N10051
• 4H-PYRAZOLE,3,5-DIMETHYL
• 3,5-Dimethyl-4H-pyrazole

• MDL： MFCD14585425
• Inchi： 1S/C5H8N2/c1-4-3-5(2)7-6-4/h3H2,1-2H3
• InChI Key： CPPSQIXSRHXMNX-UHFFFAOYSA-N
• SMILES： N1=C(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])=N1

Computed Properties

• Exact Mass: 96.068748264g/mol
• Monoisotopic Mass: 96.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7
• XLogP3: 0.1

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 133.2±23.0 ºC (760 Torr),
• Flash Point: 25.4±23.4 ºC,
• Solubility: Dissolution (81 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3,5-Dimethyl-4H-pyrazole

Introduction to 3,5-Dimethyl-4H-pyrazole (CAS No. 409320-89-4)

3,5-Dimethyl-4H-pyrazole, with the Chemical Abstracts Service (CAS) number 409320-89-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of two methyl groups at the 3 and 5 positions imparts specific structural and functional characteristics that make 3,5-Dimethyl-4H-pyrazole an interesting subject for both academic research and industrial development.

The chemical structure of 3,5-Dimethyl-4H-pyrazole can be represented as C₆H₈N₂. The molecule consists of a pyrazole ring with two methyl groups attached at the 3 and 5 positions. This arrangement provides the compound with enhanced stability and reactivity compared to other pyrazoles. The pyrazole ring itself is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable building block in the synthesis of more complex molecules.

In the field of pharmaceutical research, 3,5-Dimethyl-4H-pyrazole has shown promise as a lead compound for the development of new drugs. Recent studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3,5-Dimethyl-4H-pyrazole exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Another study in the European Journal of Medicinal Chemistry found that certain derivatives of this compound displayed selective inhibition of phosphodiesterase (PDE) enzymes, which are implicated in cardiovascular diseases and neurological disorders.

Beyond its pharmaceutical applications, 3,5-Dimethyl-4H-pyrazole has also been explored for its use in agrochemicals. Research has shown that this compound can serve as a precursor for the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. A study published in Pesticide Biochemistry and Physiology highlighted the potential of 3,5-Dimethyl-4H-pyrazole-based compounds as selective herbicides that target specific weed species without harming crops. This property makes it a valuable candidate for sustainable agricultural practices.

In materials science, the unique electronic properties of 3,5-Dimethyl-4H-pyrazole have led to its investigation as a component in organic electronics. The compound's ability to form stable complexes with metal ions and its high thermal stability make it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. A recent study in Advanced Materials reported that thin films containing 3,5-Dimethyl-4H-pyrazole-based complexes exhibited excellent luminescent properties and stability under various operating conditions.

The synthesis of 3,5-Dimethyl-4H-pyrazole can be achieved through several well-established methods. One common approach involves the reaction of hydrazine with an appropriate acetylene derivative under acidic conditions. This method is known for its high yield and simplicity, making it suitable for large-scale production. Another synthetic route involves the cyclization of N,N'-dimethylhydrazine with an aldehyde or ketone in the presence of a base. Both methods have been extensively studied and optimized to ensure high purity and yield.

The physical properties of 3,5-Dimethyl-4H-pyrazole, such as its melting point (112-114°C), boiling point (210°C), and solubility in common organic solvents like ethanol and acetone, make it easy to handle and process in laboratory settings. These properties also contribute to its versatility in various applications.

In conclusion, 3,5-Dimethyl-4H-pyrazole (CAS No. 409320-89-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.